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querglanin querglanin
Brand Name: Vulcanchem
CAS No.: 143519-52-2
VCID: VC0118292
InChI: InChI=1S/C23H28O11/c1-9(2)12-7-13(24)10(3)4-16(12)33-23-21(30)20(29)19(28)17(34-23)8-32-22(31)11-5-14(25)18(27)15(26)6-11/h4-7,9,17,19-21,23-30H,8H2,1-3H3/t17-,19-,20+,21-,23-/m1/s1
SMILES: CC1=CC(=C(C=C1O)C(C)C)OC2C(C(C(C(O2)COC(=O)C3=CC(=C(C(=C3)O)O)O)O)O)O
Molecular Formula: C23H28O11
Molecular Weight: 480.5 g/mol

querglanin

CAS No.: 143519-52-2

Main Products

VCID: VC0118292

Molecular Formula: C23H28O11

Molecular Weight: 480.5 g/mol

querglanin - 143519-52-2

CAS No. 143519-52-2
Product Name querglanin
Molecular Formula C23H28O11
Molecular Weight 480.5 g/mol
IUPAC Name [(2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(4-hydroxy-5-methyl-2-propan-2-ylphenoxy)oxan-2-yl]methyl 3,4,5-trihydroxybenzoate
Standard InChI InChI=1S/C23H28O11/c1-9(2)12-7-13(24)10(3)4-16(12)33-23-21(30)20(29)19(28)17(34-23)8-32-22(31)11-5-14(25)18(27)15(26)6-11/h4-7,9,17,19-21,23-30H,8H2,1-3H3/t17-,19-,20+,21-,23-/m1/s1
Standard InChIKey HIQCPXXJKQKGEJ-OXUVVOBNSA-N
Isomeric SMILES CC1=CC(=C(C=C1O)C(C)C)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)COC(=O)C3=CC(=C(C(=C3)O)O)O)O)O)O
SMILES CC1=CC(=C(C=C1O)C(C)C)OC2C(C(C(C(O2)COC(=O)C3=CC(=C(C(=C3)O)O)O)O)O)O
Canonical SMILES CC1=CC(=C(C=C1O)C(C)C)OC2C(C(C(C(O2)COC(=O)C3=CC(=C(C(=C3)O)O)O)O)O)O
Synonyms querglanin
PubChem Compound 188923
Last Modified Nov 11 2021
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